Cas no 2137551-60-9 (4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]-)
4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol
- 3,3-Difluoro-4-[(3-methoxypropylamino)methyl]piperidin-4-ol
- 4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]-
-
- Inchi: 1S/C10H20F2N2O2/c1-16-6-2-4-13-7-9(15)3-5-14-8-10(9,11)12/h13-15H,2-8H2,1H3
- InChI Key: RZNFMJYUHHNNFH-UHFFFAOYSA-N
- SMILES: FC1(CNCCC1(CNCCCOC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- XLogP3: -0.4
- Topological Polar Surface Area: 53.5
4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-697897-0.05g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 0.05g |
$1584.0 | 2023-03-10 | ||
| Enamine | EN300-697897-0.1g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 0.1g |
$1660.0 | 2023-03-10 | ||
| Enamine | EN300-697897-0.25g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 0.25g |
$1735.0 | 2023-03-10 | ||
| Enamine | EN300-697897-0.5g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 0.5g |
$1811.0 | 2023-03-10 | ||
| Enamine | EN300-697897-1.0g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-697897-2.5g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 2.5g |
$3696.0 | 2023-03-10 | ||
| Enamine | EN300-697897-5.0g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 5.0g |
$5470.0 | 2023-03-10 | ||
| Enamine | EN300-697897-10.0g |
3,3-difluoro-4-{[(3-methoxypropyl)amino]methyl}piperidin-4-ol |
2137551-60-9 | 10.0g |
$8110.0 | 2023-03-10 |
4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]-
4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]
CAS No 2137551-60-9 refers to the compound known as 4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]. This compound is a derivative of piperidinol, a six-membered ring amine with hydroxyl functionality. The presence of fluorine atoms at the 3 and 3' positions introduces unique electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical applications.
The structure of this compound is characterized by a piperidine ring with a hydroxyl group at position 4. The substitution pattern includes two fluorine atoms at position 3 and a [(3-methoxypropyl)amino]methyl group at position 4. This substitution pattern suggests potential applications in drug design, where the hydroxyl group can act as a hydrogen bond donor, and the fluorine atoms can influence the molecule's lipophilicity and bioavailability. The [(3-methoxypropyl)amino]methyl group adds further complexity to the molecule, potentially enhancing its interaction with biological targets.
Recent studies have highlighted the importance of such substituted piperidine derivatives in medicinal chemistry. For instance, researchers have explored their role as potential inhibitors of various enzymes, including kinases and proteases. The combination of hydroxyl and amino groups in this molecule makes it a promising candidate for hydrogen bonding interactions with enzyme active sites. Additionally, the presence of fluorine atoms can modulate the molecule's electronic properties, enhancing its binding affinity to target proteins.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and ring-forming reactions. The introduction of fluorine atoms typically requires electrophilic fluorination techniques or the use of fluoroalkylation reagents. The [(3-methoxypropyl)amino]methyl group can be introduced via reductive amination or through the use of appropriate protecting groups during the synthesis process.
The pharmacokinetic properties of this compound are influenced by its structural features. The hydroxyl group may lead to increased water solubility, while the fluorine atoms can enhance lipophilicity. These properties are crucial for determining the compound's bioavailability and its ability to cross biological membranes. Preclinical studies have shown that such derivatives exhibit moderate to high absorption rates in animal models, making them suitable for further drug development.
In terms of therapeutic applications, this compound has shown potential in several disease areas. For example, it has been investigated as a candidate for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, its structure suggests potential applications in central nervous system disorders, where modulation of neurotransmitter systems is desired.
The development of such compounds also raises considerations regarding toxicity and safety profiles. Initial toxicity studies indicate that this compound exhibits low acute toxicity in experimental animals. However, further studies are required to assess its long-term effects and potential for bioaccumulation.
In conclusion, CAS No 2137551-60-9, or 4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl], represents an interesting molecule with diverse applications in medicinal chemistry and pharmaceutical development. Its unique structural features make it a valuable tool for exploring novel therapeutic strategies across various disease areas.
2137551-60-9 (4-Piperidinol, 3,3-difluoro-4-[[(3-methoxypropyl)amino]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)